Cas no 1129-35-7 (Methyl 4-cyanobenzoate)

Methyl 4-cyanobenzoate Properties

Names and Identifiers

• Methyl 4-cyanobenzoate
• 4-Cyanobenzoic acid methyl ester
• Cyanbenzoicacidmethylester
• 4-Cy!nobenzoic acid methyl ester
• 4-CYAN-BENZOIC ACID-METHYL ESTER
• Methyl 4-Cyanobenzoa
• 4-(methoxycarbonyl)benzonitrile
• 4-methoxylcarbonylbenzonitrile
• 4-NC-C6H4-CO2Me
• Benzoic acid,4-cyano-,methyl ester
• Benzoic acid,p-cyano-,methyl ester
• EINECS 214-443-4
• methyl p-cyanobenzoate
• Benzoic acid, 4-cyano-, methyl ester
• F8FMS7O8XG
• Benzoic acid, p-cyano-, methyl ester
• KKZMIDYKRKGJHG-UHFFFAOYSA-N
• 4-cyano-benzoic acid methyl ester
• methyl4-cyanobenzoate
• methyl-4-cyanobenzoate
• 4-cyanobenzoic acid methyl
• KSC212E9N
• 4-cyano
• DTXSID9022150
• 4-cyanobenzoic acid methylester
• Methyl 4-cyanobenzoate, 99%
• Q27277813
• AC-907/25014377
• AC-7339
• InChI=1/C9H7NO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h2-5H,1H
• 1129-35-7
• SCHEMBL7393
• UNII-F8FMS7O8XG
• AKOS000278861
• W-108631
• CS-W019823
• A802703
• MFCD00001823
• p-Cyanobenzoic acid methyl ester
• FT-0618281
• TS-02142
• Methyl 4-cyanobenzoate;4-Cyanobenzoic acid methyl ester
• NS00023666
• EN300-60642
• Z18372983
• C1119
• DB-041139
• 4-(Methoxycarbonyl)benzonitrile
• 4-Cyanobenzoic Acid Methyl Ester; p-Cyanobenzoic Acid Methyl Ester; 4-(Methoxycarbonyl)benzonitrile; Methyl p-Cyanobenzoate; p-Cyanobenzoic Acid Methyl Ester;
• Methyl p-cyanobenzoate
• ALBB-018627
• 4-Cyanobenzoic Acid Methyl Ester
• +Expand

• MDL： MFCD00001823
• InChIKey： KKZMIDYKRKGJHG-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h2-5H,1H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(C#N)=C([H])C=1[H])=O
• BRN： 1866980

Computed Properties

• Exact Mass: 161.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 161.048
• Heavy Atom Count: 12
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.1

Experimental Properties

• LogP: 1.34488
• PSA: 50.09000
• Refractive Index: 1.5050 (estimate)
• Water Partition Coefficient: Insoluble in water. Soluble in chloroform and ethyl acetate.
• Boiling Point: 142°C/12mmHg(lit.)
• Melting Point: 65.0 to 69.0 deg-C
• Flash Point: 142-144°C/12mm
• FEMA: 3763
• Color/Form: Crystalline powder
• Solubility: Insoluble
• Density: 1.2480 (rough estimate)

Methyl 4-cyanobenzoate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S22-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Hazardous Material transportation number：3439
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• PackingGroup：III
• Risk Phrases： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Signal Word：None
• HazardClass：6.1

Methyl 4-cyanobenzoate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters